Cas no 63958-69-0 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester)
63958-69-0 structure
Product Name:Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester
CAS No:63958-69-0
MF:C17H26O4
MW:294.385945796967
CID:1663001
Update Time:2024-09-03
Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester
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- Inchi: 1S/C17H26O4/c1-8-21-15(20)12-13(18)10(16(2,3)4)9-11(14(12)19)17(5,6)7/h9,18-19H,8H2,1-7H3
- InChI Key: FFWOITIQQUDQFQ-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=C(O)C(C(C)(C)C)=CC(C(C)(C)C)=C1O
Computed Properties
- Exact Mass: 294.18318
Experimental Properties
- Density: 1.074±0.06 g/cm3(Predicted)
- Boiling Point: 357.6±42.0 °C(Predicted)
- PSA: 66.76
- pka: 11.03±0.28(Predicted)
Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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